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Compound of Interest

Compound Name: Fenoxaprop-ethyl, (-)-

Cat. No.: B038666

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fenoxaprop-ethyl is a selective post-emergence herbicide widely used to control annual and
perennial grass weeds in a variety of broad-leaved crops.[1] Its mode of action involves the
inhibition of acetyl-CoA carboxylase (ACCase), an enzyme crucial for fatty acid biosynthesis in
plants.[1] Due to its widespread agricultural use, regulatory bodies worldwide have established
maximum residue limits (MRLSs) for fenoxaprop-ethyl and its metabolites in food and
environmental samples. Accurate and reliable monitoring of these residues is therefore
essential to ensure food safety and environmental protection.

This document provides detailed application notes and protocols for the analysis of
fenoxaprop-ethyl residues, utilizing Fenoxaprop-ethyl, (-)- as an analytical standard. High-
purity reference standards are critical for the accuracy and reliability of analytical results,
ensuring regulatory compliance and safety assessments.[2] These guidelines are intended for
researchers, scientists, and professionals involved in residue analysis and drug development.

Physicochemical Properties of Fenoxaprop-ethyl
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Property Value

) ethyl 2-[4-[(6-chloro-1,3-benzoxazol-2-
Chemical Name
yl)oxy]phenoxy]propanoate

CAS Number 66441-23-4

Molecular Formula C18H16CINOs

Molecular Weight 361.78 g/mol

Appearance Coarse light beige to brown powder

Experimental Protocols

Accurate determination of fenoxaprop-ethyl and its primary metabolite, fenoxaprop acid,
requires robust analytical methodologies. The following sections detail protocols for sample
preparation and analysis using High-Performance Liquid Chromatography (HPLC) and Gas
Chromatography (GC) coupled with Mass Spectrometry (MS).

Protocol 1: Sample Preparation using QUEChERS
Method

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined
approach for the extraction of pesticide residues from various food and agricultural matrices.[3]

Materials:

Homogenized sample (e.g., fruit, vegetable, soil)

Acetonitrile (ACN)

Magnesium sulfate (anhydrous)

Sodium chloride (NaCl)

Primary secondary amine (PSA) sorbent

Graphitized carbon black (GCB) (optional, for pigmented samples)
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C18 sorbent (optional, for high-fat samples)

50 mL centrifuge tubes

15 mL centrifuge tubes (for d-SPE)

High-speed centrifuge

Vortex mixer
Procedure:
o Sample Weighing: Weigh 10-15 g of the homogenized sample into a 50 mL centrifuge tube.

e Extraction:

[e]

Add 10-15 mL of acetonitrile to the sample tube.

o

If required, add an internal standard solution.

[¢]

Cap the tube and shake vigorously for 1 minute to ensure thorough mixing.[4]

[¢]

Add the QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NaCl).

[e]

Immediately shake vigorously for 1 minute to prevent the agglomeration of salts.

o Centrifugation: Centrifuge the tube at =3000 rcf for 5 minutes. This will separate the sample
into an upper acetonitrile layer (containing the analytes) and a lower layer of water and
sample solids.

e Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer an aliquot of the upper acetonitrile layer to a 15 mL d-SPE tube containing PSA,
anhydrous MgSOa, and other sorbents as needed (GCB for pigments, C18 for fats).

o Vortex the d-SPE tube for 1 minute.

e Final Centrifugation and Collection:
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o Centrifuge the d-SPE tube at high speed for 5 minutes.

o Carefully collect the supernatant (the cleaned extract) and transfer it to a vial for analysis.
The extract can be acidified to protect base-sensitive pesticides.

Protocol 2: Analysis by HPLC-UV

This protocol is suitable for the quantification of fenoxaprop-ethyl in various environmental and
agricultural samples.

Instrumentation:

e High-Performance Liquid Chromatograph with a UV detector

e C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um patrticle size)[5][6]
o Data acquisition and processing software

Reagents:

Fenoxaprop-ethyl analytical standard

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (HPLC grade)
Preparation of Standard Solutions:

e Stock Solution (1000 pg/mL): Accurately weigh 10 mg of Fenoxaprop-ethyl, (-)- standard
and dissolve it in 10 mL of acetonitrile.

o Working Standards: Prepare a series of working standards by serial dilution of the stock
solution with acetonitrile to achieve a concentration range suitable for creating a calibration
curve (e.g., 0.05 to 5.0 pg/mL).

Chromatographic Conditions:
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Parameter Condition

Column C18 (4.6 x 150 mm, 5 pm)

Mobile Phase Acetonitrile and Methanol (gradient elution)[5]
Flow Rate 1.0 mL/min[6]

Injection Volume 20 pL[5][6]

UV Detection 280 nm[5][6]

Column Temperature 40°C

Analysis Procedure:
* Inject the prepared sample extracts and working standards into the HPLC system.

e Record the chromatograms and identify the peak corresponding to fenoxaprop-ethyl based
on the retention time of the standard.

o Construct a calibration curve by plotting the peak area versus the concentration of the
working standards.

e Quantify the amount of fenoxaprop-ethyl in the samples by comparing their peak areas to the
calibration curve.

Protocol 3: Analysis by LC-MS/MS

For higher sensitivity and selectivity, especially in complex matrices, LC-MS/MS is the preferred
method. This protocol is for the analysis of fenoxaprop-ethyl and its metabolite, fenoxaprop
acid.

Instrumentation:

 Liquid Chromatograph coupled to a Tandem Mass Spectrometer (LC-MS/MS) with an
electrospray ionization (ESI) source.

o C18 reversed-phase column
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o Data acquisition and processing software

Reagents:

Acetonitrile (LC-MS grade)

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid or Acetic acid

Fenoxaprop-ethyl and Fenoxaprop acid analytical standards

Preparation of Standard Solutions: Prepare stock and working standards for both fenoxaprop-

ethyl and fenoxaprop acid in a similar manner to the HPLC-UV protocol, using a suitable

solvent like acetonitrile.

LC-MS/MS Conditions:

Parameter Condition
Column C18 reversed-phase
) A: Water with 0.1% Formic Acid, B: Acetonitrile
Mobile Phase . . . .
with 0.1% Formic Acid (gradient)
Flow Rate 0.2 - 0.4 mL/min

Injection Volume

5-10 UL

lonization Mode

Electrospray lonization (ESI), Positive or

Negative

Scan Type

Multiple Reaction Monitoring (MRM)

MRM Transitions (Example):

o Fenoxaprop-ethyl: Precursor lon — Product lon 1 (Quantifier), Product lon 2 (Qualifier)
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e Fenoxaprop acid: Precursor lon — Product lon 1 (Quantifier), Product lon 2 (Qualifier) (Note:

Specific MRM transitions should be optimized in the laboratory)

Analysis Procedure:

Acquire data in MRM mode.

Data Presentation

Construct calibration curves and quantify the analytes in the samples.

Inject the prepared sample extracts and working standards into the LC-MS/MS system.

Process the data to obtain peak areas for the quantifier and qualifier ions for each analyte.

The performance of different analytical methods for fenoxaprop-ethyl is summarized below.

Table 1: Method Performance for Fenoxaprop-ethyl Analysis

Recovery

Method Matrix LOD LOQ Reference
(%)
2ng
fenoxaprop-
Soil, Wheat ( Prop
HPLC-UV ) ethyl), 1 ng 5-10 ng/g 72.5-91.25 [7]
Grain, Straw
(fenoxaprop
acid)
HPLC-
Wheat, Soil [8]
MS/MS
Rice Straw,
GC-MS ) 0.01 mg/kg 0.05 mg/kg 76 - 86 [5]
Grain, Plant
Soil,
HPLC-UV 91.22-99.32 [6]
Vegetables
Rice, Soil,
LC-MS/MS 0.003 mg/kg 75.1-102.8 [9]
Water
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Visualizations

Sample Preparation

Sample Homogenization
(e.g., soil, crop)

Weigh sample

Extraction
(e.g., QUEChERS with Acetonitrile)

entrifuge and collect supernatant

Extract Cleanup
(d-SPE)

Inject final extract

Analysis

Instrumental Analysis
(HPLC-UV, LC-MS/MS, or GC-MS)

Generate chromatogram

Data Processing

Quantification
(using Fenoxaprop-ethyl standard)

l

Reporting of Results

Click to download full resolution via product page

Caption: General workflow for fenoxaprop-ethyl residue analysis.
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Sample Preparation (Soil)

Weigh 20g Soil

;

Add 30mL Acetonitrile:Water (80:20)

;

Shake for 20 min

;

Centrifuge at 2000 rpm for 3 min

:

Repeat Extraction

:

Combine Supernatants

:

Dilute to 80mL

:

Mix 1:1 with Methanol:Water (70:30)

LC—MS/NiS Analysis

Inject into LC-MS/MS

:

LC Separation
(C18 column)

:

MS/MS Detection
(ESI, MRM Mode)

Click to download full resolution via product page

Caption: Detailed workflow for LC-MS/MS analysis in soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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